Ethyl 2-amino-5-(benzyloxy)-4-fluorobenzoate

• Molecular Formula: C16H16FNO3
• Molecular Weight: 289.30 g/mol
• IUPAC Name: ethyl 2-amino-4-fluoro-5-phenylmethoxybenzoate
• InChI: InChI=1S/C16H16FNO3/c1-2-20-16(19)12-8-15(13(17)9-14(12)18)21-10-11-6-4-3-5-7-11/h3-9H,2,10,18H2,1H3
• InChI Key: LQPCKDKVHRDPTB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1N)F)OCC2=CC=CC=C2

Description

Ethyl 2-amino-5-(benzyloxy)-4-fluorobenzoate is a useful research compound. Its molecular formula is C16H16FNO3 and its molecular weight is 289.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1.76 g of NH4Cl dissolved in 21 ml of water are added to a mixture heated to 90° C. of 7.0 g of the compound obtained in Step 4.1, and 4.44 g of Fe(0) in 400 ml of isopropanol and 100 ml of THF. The reaction mixture is heated for 4 hours at 90° C. A further 0.88 g of NH4Cl is added and the mixture is heated for 2 hours at 90° C. The resulting mixture is filtered while hot and the filtrate is evaporated under reduced pressure. The residue is taken up in EtOAc and washed twice with saturated NaHCO3 solution. The organic phase is dried over MgSO4 and filtered, and the filtrate is evaporated under reduced pressure. The residue is chromatographed on silica gel, eluting with a PE/EtOAc mixture from (100/0, v/v) to (40/60, v/v) to give 5.2 g of the expected product.